Cas no 7126-41-2 (Phenyl(1H-pyrrol-3-yl)methanone)

• Product Name: Phenyl(1H-pyrrol-3-yl)methanone
• CAS No: 7126-41-2
• Molecular Formula: C₁₁H₉NO
• Molecular Weight: 171.19526
• MDL: MFCD02179582
• CID: 572521
• PubChem ID: 2773234

Phenyl(1H-pyrrol-3-yl)methanone Properties

Names and Identifiers

• Phenyl(1H-pyrrol-3-yl)methanone
• 3-Benzoylpyrrole
• Methanone,phenyl-1H-pyrrol-3-yl-
• 3-benzoyl-1H-pyrrole
• A866470
• 3-benzoylpyrrole, AldrichCPR
• Phenyl-(1H-pyrrol-3-yl)-methanone
• MFCD02179582
• SCHEMBL4516770
• D84176
• AB11365
• DSNSKSWTLGZGAN-UHFFFAOYSA-N
• FT-0777948
• Methanone, phenyl-1H-pyrrol-3-yl-
• AKOS000320145
• 7126-41-2
• PS-3299
• DTXSID00378296

• MDL： MFCD02179582
• InChIKey： DSNSKSWTLGZGAN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO/c13-11(10-6-7-12-8-10)9-4-2-1-3-5-9/h1-8,12H
• SMILES： C1=CC=C(C=C1)C(=O)C2=CNC=C2

Computed Properties

• Exact Mass: 171.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.068413911g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• LogP: 2.24570
• PSA: 32.86000
• Melting Point: 88-90

Phenyl(1H-pyrrol-3-yl)methanone Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 22-36

Phenyl(1H-pyrrol-3-yl)methanone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%